Cas no 788783-80-2 (Pyridinium, 1-butyl-3,4-dimethyl-)

• Product name: Pyridinium, 1-butyl-3,4-dimethyl-
• CAS No: 788783-80-2
• MF: C₁₁H₁₈N
• MW: 164.26732301712
• CID: 533725
• PubChem ID: 22568358

Pyridinium, 1-butyl-3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 1-butyl-3,4-dimethyl-
• 1-butyl-3,4-dimethylpyridin-1-ium
• SCHEMBL562670
• 788783-80-2
• DTXSID70626559

• Inchi： InChI=1S/C11H18N/c1-4-5-7-12-8-6-10(2)11(3)9-12/h6,8-9H,4-5,7H2,1-3H3/q+1
• InChI Key： LHGYPGGWEQFVEO-UHFFFAOYSA-N
• SMILES： CCCC[N+]1=CC(=C(C=C1)C)C

Computed Properties

• Exact Mass: 164.143924578g/mol
• Monoisotopic Mass: 164.143924578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 3.9Ų